Cas no 65257-57-0 (Pyrazine, 2,5-bis(1-methylethyl)-, 1-oxide)

• Product Name: Pyrazine, 2,5-bis(1-methylethyl)-, 1-oxide
• CAS No: 65257-57-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 401627
• PubChem ID: 11636924
• Update Time: 2025-04-19

Pyrazine, 2,5-bis(1-methylethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-bis(1-methylethyl)-, 1-oxide
• 1-oxido-2,5-di(propan-2-yl)pyrazin-1-ium
• DTXSID00469794
• 65257-57-0
• 2,5-diisopropylpyrazine 1-oxide
• 2,5-diisopropyl-1-oxido-pyrazin-1-ium

• Inchi： 1S/C10H16N2O/c1-7(2)9-6-12(13)10(5-11-9)8(3)4/h5-8H,1-4H3
• InChI Key： ASJHMEZPXNQLNL-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C(C)C)N=CC=1C(C)C

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazinium compounds